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Feature

Propaquizafop

Quizalofop-p-ethyl

Chemical Group

Mode of Action

Primary Use

Efficacy on Resistant

*Eleusine indica*

Crop Safety (Corn)

Cytotoxicity (Allium
cepa Test)

Aryloxyphenoxypropionate ("FOP")
[1] [2]

Inhibition of acetyl-CoA carboxylase
(ACCase) [3]

Control of grass weeds in broadleaf
crops [2]

Effective (Remained susceptible,
Resistance Index < 2) [4]

Information not available in search
results

Information not available in search
results

Aryloxyphenoxypropionate ("FOP") [1]

[2]

Inhibition of acetyl-CoA carboxylase
(ACCase) [1]

Control of grass weeds in broadleaf
crops [1]

Not Effective (Population was
resistant) [4]

Causes damage from spray drift;
safety thresholds established [5]

Strong cytotoxic and genotoxic
effects observed [2]
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Detailed Experimental Data and Protocols

The comparative data in the table above is primarily drawn from studies that provide specific experimental

methodologies and results.

o Efficacy Against Resistant Weeds: A 2025 study evaluated the effectiveness of both herbicides

against multiple-herbicide-resistant Eleusine indica (goosegrass) from Indonesian oil palm plantations

[4].

o Experimental Protocol: Researchers used a whole-plant pot assay method. Seeds of
susceptible and resistant biotypes were planted in pots and thinned to 10 plants each.
Herbicides were applied four weeks after planting using a backpack sprayer with flat fan
nozzles. The assessment was based on dry weight reduction of the plants measured four
weeks after application [4].

o Key Result: The resistant Eleusine indica populations, which showed resistance to glyphosate
and paraquat, remained susceptible to propaquizafop with a Resistance Index (RI) of less
than 2. In contrast, these same populations were confirmed to be resistant to other herbicides,
implying quizalofop-p-ethyl would not be effective in this specific scenario [4].

e Crop Safety of Quizalofop-p-ethyl: A 2023 study specifically investigated the damage quizalofop-p-

ethyl drift causes to corn, which is relevant for intercropping systems [5].

o Experimental Protocol: Experiments were conducted in a bioassay spray tower (lab) and via
boom sprayer in the field. The herbicide was applied to corn at various spray volumes (150,
300, 450 L/ha) and drift deposition rates (1%, 5%, 10%, 30%). Symptoms of herbicide
damage and plant height inhibition were recorded 7 and 14 days after spraying [5].

o Key Result: The study established that a drift deposition rate of 1% did not cause damage
to corn, while rates of 10% and 30% led to severe plant height inhibition or plant death. It
provided specific RO (no inhibition) and R10 (10% inhibition) values for different spray volumes,
offering a quantitative safety threshold for field applications [5].

e Environmental Toxicity of Quizalofop-p-ethyl: A 2019 study assessed the pollution potential of

quizalofop-p-ethyl using the Allium cepa (onion) test [2].

o Experimental Protocol: Onion roots were treated with different concentrations of
quizalofop-p-ethyl (0.5%, 1%, and 1.5%) for 24 hours and compared to an untreated control.
The mitotic index (a measure of cell division) and the percentage of chromosomal
aberrations were calculated from cytological observations [2].
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o Key Result: Quizalofop-p-ethyl exhibited a strong mitodepressive effect, significantly
reducing the mitotic index. It also induced a highly significant percentage (35.4%) of
chromosomal aberrations at the 1.5% concentration, indicating strong genotoxicity [2].

Experimental Workflow and Mechanism

The following diagrams illustrate the standard testing workflow for herbicide efficacy and the shared

biological mechanism of action for these compounds.

Start Herbicide Efficacy Test

'

Plant Preparation
(Grow weed biotypes in pots)

y

Herbicide Application
(Use calibrated sprayer at specified doses)

:

Post-Treatment Assessment
(Measure plant dry weight, mortality)

:

Calculate Efficacy Metrics
(GRso, Resistance Index)

Click to download full resolution via product page

Diagram of Herbicide Efficacy Testing. This workflow outlines the key steps for evaluating herbicide efficacy

in pot assays, based on the methodology used in the cited resistance study [4].
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Diagram of ACCase Inhibitor Herbicide Mechanism. Both propaquizafop and quizalofop-p-ethyl share this

core mechanism, where they are metabolized within the plant to an active form that inhibits the ACCase

enzyme, ultimately leading to plant death [1] [2].

Key Comparison Takeaways

¢ For Resistant Weed Management: Propaquizafop shows a distinct advantage in controlling
Eleusine indica populations that have developed resistance to other herbicide classes, making it a
valuable rotational option [4].

¢ For Operational Safety in Sensitive Crops: Quizalofop-p-ethyl poses a significant risk to non-target
grass crops like corn via spray drift. Strict adherence to application parameters and the use of anti-
drift equipment are critical [5].

¢ Regarding Environmental Profile: Quizalofop-p-ethyl demonstrates potential for environmental
toxicity at the cellular level, which warrants careful consideration of application rates and
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environmental conditions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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